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Compound of Interest

Compound Name: ISX-9

Cat. No.: B1672652 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the induction of cardiomyogenesis from human

induced pluripotent stem cells (hiPSCs) using the small molecule ISX-9. It includes insights into

the mechanism of action, quantitative data on differentiation efficiency, and detailed

experimental procedures.

Introduction
ISX-9 is a small molecule known to induce the differentiation of various progenitor cells,

including the generation of cardiac progenitor cells (CPCs) and subsequent cardiomyocytes

from human induced pluripotent stem cells (hiPSCs).[1][2] Mechanistically, ISX-9 promotes

cardiomyogenesis by activating multiple signaling pathways, including TGF-β-induced

epithelial-mesenchymal transition (EMT) signaling, as well as both canonical and non-canonical

Wnt signaling at different stages of cardiac differentiation.[1][2][3] Treatment with ISX-9 has

been shown to induce the expression of key cardiac transcription factors such as Nkx2.5, ISL1,

GATA4, and Mef2c within three days.[1][2]

Quantitative Data Summary
The following tables summarize the quantitative outcomes of ISX-9-induced cardiac

differentiation from hiPSCs.
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Table 1: Efficiency of Cardiac Progenitor Cell (CPC) Generation

Marker Purity (%)

Nkx2.5+ cells 96.5 ± 2.5

Data obtained by FACS analysis after 7 days of ISX-9 treatment.[1]

Table 2: Differentiation Efficiency of CPCs into Cardiovascular Lineages

Cell Type Purity (%)

Cardiomyocytes (CMs) 95.2 ± 2.1

Endothelial Cells (ECs) 90.3 ± 2.5

Smooth Muscle Cells (SMCs) 92.3 ± 1.8

Data obtained by FACS analysis after further differentiation of ISX-9-induced CPCs in basal

differentiation medium.[1]

Signaling Pathway
The diagram below illustrates the key signaling pathways activated by ISX-9 during the

induction of cardiomyogenesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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